4-((4-chlorobenzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanyl]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C14H13ClN2OS/c15-10-6-4-9(5-7-10)8-19-13-11-2-1-3-12(11)16-14(18)17-13/h4-7H,1-3,8H2,(H,16,17,18)
• InChI Key: LBYOMKHQHISOHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)NC(=O)N=C2SCC3=CC=C(C=C3)Cl
• Molecular Formula: C14H13ClN2OS
• Molecular Weight: 292.8 g/mol
• CAS No.: 898444-13-8

Description

4-((4-chlorobenzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one, also known as CCT251545, is a small molecule inhibitor that has been extensively studied in scientific research. The compound is a potent and selective inhibitor of the protein kinase WEE1, which plays a critical role in the regulation of the cell cycle.

Scientific Research Applications

Structural and Electronic Properties

• Nonlinear Optical Properties : The pyrimidine ring, a part of the compound's structure, is significant due to its presence in DNA and RNA. A study on thiopyrimidine derivatives, including a compound structurally similar to our compound of interest, demonstrated promising applications in nonlinear optics (NLO) fields. Density Functional Theory (DFT) was used for structural analysis, revealing large NLO properties compared to standard molecules, indicating potential for optoelectronic applications (Hussain et al., 2020).

Synthesis and Structural Analysis

• Crystal Structures and Biological Activities : Enantiomeric derivatives of a similar compound were synthesized and analyzed using single-crystal X-ray diffraction. These studies often focus on the structural characteristics of such compounds, laying the groundwork for further application-based research (Gao et al., 2015).

Potential Biological and Medicinal Applications

• Antioxidant Activity : Research on 7-thio derivatives of 6,7-dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione, a structurally similar compound, indicated significant antioxidant activity, depending on the structure of the substituent in the thioether fragment of the molecule (Kononevich et al., 2014).

Miscellaneous Applications

• Synthesis of New Compounds : Research has focused on synthesizing novel compounds using 4-aryl-2,6-diamino-4H-thiopyran-3,5-dicarbonitriles with various reactants. These studies contribute to the development of new chemical entities with potential applications in various fields (Dyachenko & Dyachenko, 2007).